Cas no 2764010-20-8 (2-[2-(tert-butoxy)-2-oxoethyl]-2H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 2-[2-(tert-butoxy)-2-oxoethyl]-2H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2764010-20-8
• MF: C₉H₁₃N₃O₄
• MW: 227.217221975327
• CID: 6441571
• PubChem ID: 165994549
• Update Time: 2025-10-18

2-[2-(tert-butoxy)-2-oxoethyl]-2H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37375754
• 2-[2-(tert-butoxy)-2-oxoethyl]-2H-1,2,3-triazole-4-carboxylic acid
• 2764010-20-8

• Inchi： 1S/C9H13N3O4/c1-9(2,3)16-7(13)5-12-10-4-6(11-12)8(14)15/h4H,5H2,1-3H3,(H,14,15)
• InChI Key： QQJHZMRXXHFETB-UHFFFAOYSA-N
• SMILES： O(C(CN1N=CC(C(=O)O)=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 227.09060590g/mol
• Monoisotopic Mass: 227.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 94.3Ų

Additional information on 2-[2-(tert-butoxy)-2-oxoethyl]-2H-1,2,3-triazole-4-carboxylic acid

Introduction to 2-[2-(tert-butoxy)-2-oxoethyl]-2H-1,2,3-triazole-4-carboxylic acid (CAS No. 2764010-20-8)

2-[2-(tert-butoxy)-2-oxoethyl]-2H-1,2,3-triazole-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2764010-20-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a tert-butoxy group and a carboxylic acid moiety in its molecular framework imparts unique chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The structure of 2-[2-(tert-butoxy)-2-oxoethyl]-2H-1,2,3-triazole-4-carboxylic acid features a central triazole ring connected to an ethyl side chain that is further functionalized with a tert-butoxy group and a carboxylic acid. This arrangement not only enhances the compound's solubility and stability but also provides multiple sites for further chemical modifications. Such structural features are particularly advantageous in drug design, where modularity and reactivity are key considerations.

In recent years, there has been a growing interest in triazole derivatives due to their demonstrated efficacy in various therapeutic applications. The biological activity of 2-[2-(tert-butoxy)-2-oxoethyl]-2H-1,2,3-triazole-4-carboxylic acid has been explored in several preclinical studies, where it has shown promise as a scaffold for developing novel pharmaceutical agents. Specifically, its potential as an intermediate in the synthesis of kinase inhibitors and antiviral compounds has been highlighted in recent research.

One of the most compelling aspects of this compound is its versatility in chemical transformations. The carboxylic acid group can be readily esterified or amidated, while the triazole ring can undergo various functionalization reactions. These properties make it an attractive building block for medicinal chemists seeking to develop new drugs with tailored biological activities. For instance, modifications at the tert-butoxy position can fine-tune the compound's pharmacokinetic properties, such as solubility and metabolic stability.

The pharmaceutical industry has been increasingly leveraging heterocyclic compounds like triazoles due to their favorable pharmacological profiles. The synthesis of 2-[2-(tert-butoxy)-2-oxoethyl]-2H-1,2,3-triazole-4-carboxylic acid typically involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including catalytic processes and flow chemistry techniques, have been employed to improve yield and purity. These advancements have made it more feasible to produce this compound on an industrial scale.

Recent studies have also explored the pharmacological potential of 2-[2-(tert-butoxy)-2-oxoethyl]-2H-1,2,3-triazole-4-carboxylic acid in treating inflammatory diseases and cancer. Its ability to modulate key signaling pathways has been investigated in cell-based assays and animal models. For example, preliminary data suggest that derivatives of this compound may inhibit the activity of enzymes involved in tumor growth and progression. Such findings underscore its significance as a lead compound in drug discovery efforts.

The development of novel synthetic routes for this compound has been another area of focus. Researchers have been experimenting with different catalysts and reaction conditions to optimize the process. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce new functional groups into the molecule efficiently. These innovations not only improve the scalability of production but also open up new avenues for structural diversification.

The role of computational chemistry in designing and optimizing derivatives of 2-[2-(tert-butoxy)-2-oxoethyl]-2H-1,2,3-triazole-4-carboxylic acid cannot be overstated. Molecular modeling techniques have enabled researchers to predict the biological activity of different analogs before conducting costly wet-lab experiments. This approach accelerates the drug discovery process by allowing for rapid screening of potential candidates based on their predicted binding affinities and other pharmacokinetic parameters.

In conclusion, CAS No. 2764010-20-8, corresponding to 2-[tert-butoxy]-oxoethyl]-triazole-carboxylic acid, represents a promising candidate for further development in pharmaceutical research. Its unique structural features and biological potential make it an invaluable tool for medicinal chemists seeking to design novel therapeutic agents. As research continues to uncover new applications for this compound, its significance in drug discovery is expected to grow even further.